Cas no 158196-34-0 (Naringenin-7-O-b-D-glucuronide)

• Product Name: Naringenin-7-O-b-D-glucuronide
• CAS No: 158196-34-0
• MF: C₂₁H₂₀O₁₁
• MW: 448.376907348633
• CID: 904393
• PubChem ID: 15540754
• Update Time: 2025-10-29

Naringenin-7-O-b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• Naringenin-7-O-glucuronide
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]oxane-2-carboxylic acid
• Naringenin 7-O-β-D-G
• Naringenin 7-O-β-D-Glucuronide (Mixture of Diastereomers)
• Naringenin 7-O-β-D-Glucuronide (Mixture of Diastereomers)
• Naringenin-7-O-β-D-Glucuronide
• Naringenin 7-O-beta-D-glucuronide
• (2S)-3,4-Dihydro-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid
• DTXSID60573866
• (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(((S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxochroman-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid
• naringenin-7-o-beta-d-glucuronide
• AKOS040760583
• Naringenin 7-O-glucuronide
• HY-N2066
• CS-0018571
• 158196-34-0
• PD044321
• Naringenin-7-O-beta-D-glucuronide min. 98%
• FT-0672654
• Naringenin-7-O-.beta.-D-Glucuronide
• FS-10628
• DA-75998
• Naringenin-7-O-b-D-glucuronide

• Inchi： 1S/C21H20O11/c22-9-3-1-8(2-4-9)13-7-12(24)15-11(23)5-10(6-14(15)31-13)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-6,13,16-19,21-23,25-27H,7H2,(H,28,29)/t13-,16-,17-,18+,19-,21+/m0/s1
• InChI Key： BDCRTIDKZGEVEN-CGXGPNJMSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1C=C(C2C(C[C@@H](C3C=CC(=CC=3)O)OC=2C=1)=O)O)O)O)O

Computed Properties

• Exact Mass: 448.10100
• Monoisotopic Mass: 448.10056145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.688±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 183.21000
• LogP: 0.07530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides
• Flavonones
• Flavonoids

Additional information on Naringenin-7-O-b-D-glucuronide

Exploring the Benefits and Applications of Naringenin-7-O-β-D-glucuronide (CAS No. 158196-34-0)

In recent years, the scientific and health communities have shown growing interest in bioactive compounds derived from natural sources. Among these, Naringenin-7-O-β-D-glucuronide (CAS No. 158196-34-0) has emerged as a promising candidate due to its potential health benefits and therapeutic applications. This flavonoid glucuronide, a metabolite of naringenin, is gaining attention for its antioxidant, anti-inflammatory, and metabolic properties. As consumers increasingly seek natural alternatives for wellness, understanding this compound's role in nutrition and medicine becomes essential.

Naringenin-7-O-β-D-glucuronide is a conjugated form of naringenin, a flavanone commonly found in citrus fruits like grapefruits and oranges. The glucuronidation process enhances its solubility and bioavailability, making it more effective in biological systems. Researchers have identified its potential in modulating oxidative stress, a key factor in aging and chronic diseases. With the rise of gut health and microbiome research, this compound's interaction with intestinal enzymes and microbiota has also become a focal point.

One of the most searched topics related to Naringenin-7-O-β-D-glucuronide is its role in cardiovascular health. Studies suggest that it may help regulate lipid metabolism and reduce arterial inflammation, aligning with the global trend of heart-healthy diets. Additionally, its potential anti-diabetic effects have sparked interest, as it may improve insulin sensitivity—a hot topic in metabolic syndrome research. These properties make it a subject of interest for nutraceutical and functional food development.

The compound's anti-inflammatory effects are another area of exploration. In an era where chronic inflammation is linked to conditions like obesity and neurodegenerative diseases, Naringenin-7-O-β-D-glucuronide offers a natural intervention possibility. Its ability to inhibit pro-inflammatory cytokines has been studied in preclinical models, raising questions about its applicability in immune support supplements.

From a technical perspective, the chemical structure of Naringenin-7-O-β-D-glucuronide (CAS No. 158196-34-0) includes a β-D-glucuronic acid moiety attached to the 7-position of the naringenin backbone. This modification is critical for its pharmacokinetics, as glucuronides are often more stable and less prone to rapid excretion. Analytical methods like HPLC and mass spectrometry are commonly used to quantify this compound in biological samples, reflecting the demand for precise bioavailability studies.

In the cosmetic industry, Naringenin-7-O-β-D-glucuronide is being explored for its skin-protective qualities. Its antioxidant capacity may combat UV-induced damage, a concern in anti-aging skincare. This aligns with the clean beauty movement, where consumers prioritize scientifically backed, plant-derived ingredients. Formulators are investigating its stability in topical applications, addressing another frequently searched query: "How to incorporate flavonoids into skincare?"

Despite its potential, challenges remain in the large-scale production and standardization of Naringenin-7-O-β-D-glucuronide. Extraction from natural sources can be inefficient, prompting research into biocatalysis and fermentation techniques. These advancements are crucial for meeting the demands of the dietary supplement and pharmaceutical industries, where consistency and purity are paramount.

As interest in personalized nutrition grows, the metabolism of Naringenin-7-O-β-D-glucuronide in different populations is another active research area. Genetic variations in UGT enzymes (responsible for glucuronidation) may affect its efficacy, highlighting the need for tailored health solutions. This intersects with the broader discussion on nutrigenomics and how individuals respond differently to bioactive compounds.

In conclusion, Naringenin-7-O-β-D-glucuronide (CAS No. 158196-34-0) represents a fascinating intersection of traditional knowledge and modern science. Its multifaceted applications—from chronic disease prevention to cosmeceuticals���make it a compound worth watching. As research continues to unravel its mechanisms, this flavonoid glucuronide may well become a staple in the next generation of health-promoting products, answering the call for evidence-based, natural solutions in an increasingly health-conscious world.